Cas no 106007-69-6 (3-Butenoic acid, 2-carbonyl-)

• Product Name: 3-Butenoic acid, 2-carbonyl-
• CAS No: 106007-69-6
• MF: C₅H₄O₃
• MW: 112.083461761475
• CID: 1168459
• PubChem ID: 135966111
• Update Time: 2025-04-20

3-Butenoic acid, 2-carbonyl- Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 2-carbonyl-
• 2-(oxomethylidene)but-3-enoic acid
• 106007-69-6
• AKOS006379841
• DTXSID60554498

• Inchi： 1S/C5H4O3/c1-2-4(3-6)5(7)8/h2-3H,1H2
• InChI Key： HIUGVBBQNOATMK-UHFFFAOYSA-N
• SMILES： [O-]C([C+](C=O)C=C)=O

Computed Properties

• Exact Mass: 112.01602
• Monoisotopic Mass: 112.016043985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• PSA: 54.37